Cas no 1797184-88-3 (N1-(2-methoxy-2-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide)

• Product Name: N1-(2-methoxy-2-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide
• CAS No: 1797184-88-3
• MF: C₁₈H₂₂N₂O₃S
• MW: 346.443883419037
• CID: 5893519
• PubChem ID: 71810779
• Update Time: 2025-08-05

N1-(2-methoxy-2-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-methoxy-2-phenylbutyl)-N-[(thiophen-2-yl)methyl]ethanediamide
• N'-(2-methoxy-2-phenylbutyl)-N-(thiophen-2-ylmethyl)oxamide
• AKOS024568727
• 1797184-88-3
• F6452-0914
• N1-(2-methoxy-2-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide

• Inchi： 1S/C18H22N2O3S/c1-3-18(23-2,14-8-5-4-6-9-14)13-20-17(22)16(21)19-12-15-10-7-11-24-15/h4-11H,3,12-13H2,1-2H3,(H,19,21)(H,20,22)
• InChI Key： ZDEHPBPXTIDFRE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(C(NCC(C1C=CC=CC=1)(CC)OC)=O)=O

Computed Properties

• Exact Mass: 346.13511374g/mol
• Monoisotopic Mass: 346.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 95.7Ų

Additional information on N1-(2-methoxy-2-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide

Introduction to N1-(2-methoxy-2-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide (CAS No. 1797184-88-3)

N1-(2-methoxy-2-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide, a compound with the CAS number 1797184-88-3, represents a significant advancement in the field of medicinal chemistry. This intricate molecule, featuring a unique combination of functional groups, has garnered attention for its potential applications in drug discovery and therapeutic development. The compound's structure, characterized by a thiophen-2-ylmethyl moiety and an oxalamide backbone, positions it as a promising candidate for further exploration in various biochemical pathways.

The oxalamide moiety is particularly noteworthy, as it has been extensively studied for its role in modulating biological processes. Oxalamides are known for their ability to interact with enzymes and receptors, making them valuable scaffolds for the design of novel therapeutic agents. In particular, the presence of a thiophen-2-ylmethyl group introduces a sulfur-rich environment that can enhance the compound's binding affinity and selectivity. This feature is particularly relevant in the context of developing targeted therapies that require precise interaction with biological targets.

Recent research has highlighted the importance of thiophene derivatives in medicinal chemistry due to their diverse pharmacological properties. Thiophenes, with their aromatic and heterocyclic structures, have been shown to exhibit antimicrobial, anti-inflammatory, and anticancer activities. The incorporation of a thiophene ring into the molecular framework of N1-(2-methoxy-2-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide not only enhances its structural complexity but also opens up new avenues for therapeutic intervention.

The 2-methoxy-2-phenylbutyl group adds another layer of functionality to the molecule, contributing to its overall solubility and bioavailability. This side chain is particularly interesting because it combines a methoxy group with a phenyl ring, which can influence the compound's metabolic stability and pharmacokinetic profile. The methoxy group is known to enhance lipophilicity, while the phenyl ring provides additional spatial and electronic properties that can be exploited in drug design.

In the realm of drug discovery, the oxalamide derivative has shown promise in preclinical studies as a potential inhibitor of various enzymes involved in metabolic pathways. For instance, oxalamides have been investigated for their ability to modulate polyamine metabolism, which is crucial in cell growth and differentiation. The specific arrangement of functional groups in N1-(2-methoxy-2-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide suggests that it may interact with key enzymes such as ornithine decarboxylase (ODC) and spermidine synthase (SMS), thereby regulating polyamine levels.

The compound's potential application extends to the treatment of neurological disorders. Thiophene derivatives have been reported to cross the blood-brain barrier, making them suitable candidates for central nervous system (CNS) drug development. The oxalamide core further enhances its suitability for CNS applications by providing a stable scaffold that can interact with neuronal receptors and ion channels. This combination of structural features makes N1-(2-methoxy-2-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide an attractive candidate for further investigation in neuropharmacology.

Moreover, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. Advanced synthetic techniques, such as cross-coupling reactions and protecting group strategies, have been employed to construct the complex framework of N1-(2-methoxy-2-phenylbutyl)-N2-(thiophen-2-ylmethyl)oxalamide. These synthetic methodologies not only highlight the compound's complexity but also showcase the ingenuity of modern chemical synthesis.

In conclusion, N1-(2-methoxy-2-phenylbutyl)-N2-(thiophen-2-ymlmethyl)oxalamide (CAS No. 1797184-883) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the thiophen-ymlmethyl group and oxalamide backbone, make it a promising candidate for various therapeutic applications. Further research is warranted to fully elucidate its pharmacological properties and explore its potential as a lead compound in drug development.